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Compound of Interest

Compound Name: 3,4-Dibromoanisole

Cat. No.: B1589524 Get Quote

An In-Depth Technical Guide to 3,4-Dibromoanisole

This technical guide provides comprehensive information on 3,4-Dibromoanisole, including its

chemical identifiers, physical properties, synthesis protocols, and its role as a synthetic

intermediate in research and drug development.

Chemical Identification
IUPAC Name: 1,2-dibromo-4-methoxybenzene[1]

CAS Number: 62415-74-1[1][2][3]

Synonyms: 3,4-Dibromoanisole, 1,2-Dibromo-4-methoxybenzene, 3,4-Dibromophenyl methyl

ether[1][3]

Physicochemical Properties
The following table summarizes the key computed physicochemical properties of 3,4-
Dibromoanisole.
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Property Value Reference

Molecular Formula C₇H₆Br₂O PubChem[1]

Molecular Weight 265.93 g/mol PubChem[1]

Monoisotopic Mass 263.87854 Da PubChem[1]

XLogP3 3.3
Computed by XLogP3 3.0

(PubChem)[1]

Hydrogen Bond Donor Count 0
Computed by Cactvs 3.4.6.11

(PubChem)[1]

Hydrogen Bond Acceptor

Count
1

Computed by Cactvs 3.4.6.11

(PubChem)[1]

Rotatable Bond Count 1
Computed by Cactvs 3.4.6.11

(PubChem)[1]

Exact Mass 265.87649 Da Computed by PubChem 2.1[1]

Topological Polar Surface Area 9.2 Å²
Computed by Cactvs 3.4.6.11

(PubChem)[1]

Heavy Atom Count 10 Computed by PubChem[1]

Solubility
Very slightly soluble (0.24 g/L

at 25°C)
Guidechem[3]

Experimental Protocols
Synthesis of 3,4-Dibromoanisole
A common method for the synthesis of 3,4-Dibromoanisole involves the bromination of m-

bromoanisole.[2]

Materials:

m-Bromoanisole (0.2 mmol)

N-bromosuccinimide (NBS) (1.5 eq., 0.3 mmol)
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Catalyst (10 mol%, 0.02 mmol)

Acetonitrile (CH₃CN) (1.0 mL)

Saturated sodium thiosulfate (Na₂S₂O₃) aqueous solution

Ethyl acetate

Saturated saline solution

Anhydrous sodium sulfate (Na₂SO₄)

Petroleum ether/dichloromethane (5:1, v/v)

Procedure:

To a reaction tube, sequentially add N-bromosuccinimide (NBS), the catalyst, and

acetonitrile.[2]

Add m-bromoanisole to the reaction mixture.[2]

Stir the mixture at room temperature for 12 hours, protected from light.[2]

Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (2 mL).[2]

Extract the mixture with ethyl acetate (3 x 5 mL).[2]

Combine the organic phases and wash with saturated saline solution (10 mL).[2]

Dry the organic phase over anhydrous sodium sulfate and filter.[2]

Concentrate the filtrate under reduced pressure.[2]

Purify the residue by flash chromatography on a silica gel column using a petroleum

ether/dichloromethane (5:1, v/v) eluent to yield the final product, 3,4-dibromoanisole.[2]
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Experimental Workflow: Synthesis of 3,4-
Dibromoanisole

Reactants & Reagents

Reaction & Workup

Purification

Final Product

m-Bromoanisole

Mix and stir at RT
for 12h (no light)

N-Bromosuccinimide (NBS) Catalyst Acetonitrile

Quench with Na2S2O3 (aq)

Extract with Ethyl Acetate

Wash with Saline

Dry with Na2SO4

Concentrate

Flash Chromatography
(Silica Gel)

3,4-Dibromoanisole
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 3,4-Dibromoanisole.

Role in Drug Discovery
3,4-Dibromoanisole is not typically used for its direct biological activity but serves as a

versatile starting material for synthesizing more complex, biologically active molecules. Its

bromine atoms are suitable for various cross-coupling reactions, enabling the construction of

diverse molecular scaffolds for drug discovery.

3,4-Dibromoanisole

Cross-Coupling Reactions
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Diverse Functionalized
Intermediates

Synthesis of Complex
Active Pharmaceutical Ingredients (APIs)

Drug Candidates

Click to download full resolution via product page

Caption: Role of 3,4-Dibromoanisole as a building block in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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